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Compound of Interest

Compound Name:
8-Methoxyquinoline-3-

carbaldehyde

Cat. No.: B11908046

Get Quote

Executive Summary & Pharmacophore Analysis
The 8-methoxyquinoline scaffold represents a critical structural modification of the classic 8-

hydroxyquinoline (8-HQ) pharmacophore. While 8-HQ is renowned for its bidentate metal

chelation (N1–O8 coordination), the O-methylation at position 8 fundamentally alters the

physicochemical and biological profile of the molecule.

Key Structural Implications:

Abolition of Chelation: The methyl group blocks the formation of stable 5-membered chelate

rings with divalent cations (

,

,

), shifting the mechanism of action from metal sequestration to target-specific interactions
(e.g., DNA intercalation, enzyme inhibition).
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Lipophilicity Enhancement: The conversion of a polar hydroxyl donor to a methoxy ether

significantly increases

, facilitating Blood-Brain Barrier (BBB) penetration and cellular uptake.

Steric Influence: The bulky methoxy group at the C-8 position exerts steric pressure, which

can reduce efflux pump recognition in bacteria (e.g., in Moxifloxacin) and alter binding pocket

affinity in enzymes.

Pharmacophore Comparison (DOT Visualization)
The following diagram contrasts the reactive centers of 8-HQ versus the 8-Methoxy derivative.
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Caption: Functional shift from metal chelation (8-HQ) to steric/lipophilic modulation (8-OMe-Q).

Therapeutic Applications & Mechanisms
Anticancer Activity: DNA Intercalation & Topoisomerase
Inhibition
Unlike 8-HQ, which often acts via copper ionophoresis (e.g., Clioquinol), 8-methoxy derivatives

frequently act as DNA intercalators. The planar quinoline ring inserts between base pairs, while

the 8-methoxy group stabilizes the complex or interacts with the minor groove.
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Case Study: MPTQ (8-methoxy pyrimido[4',5':4,5]thieno(2,3-b)quinoline-4(3H)-one) MPTQ is a

potent tetracyclic derivative that exemplifies the anticancer potential of this class.[1]

Mechanism:

Intercalation: Displaces ethidium bromide from DNA, confirming strong intercalation.[2]

Topoisomerase Inhibition: Stabilizes the cleavage complex, leading to double-strand

breaks.

Apoptosis: Triggers intrinsic mitochondrial pathways (Caspase-9/-3 activation) and ROS

generation.

Quantitative Data (Cytotoxicity):

Compound Cell Line Activity Type
IC50 / Effective
Dose

Mechanism

MPTQ
Neuro 2a

(Neuroblastoma)

Apoptosis

Induction

~30 µM (Max cell

death)

p53-dependent

apoptosis; ROS

generation

MPTQ SH-SY5Y Anti-proliferative
Dose-dependent

inhibition

G2/M Phase

Arrest

Compound 34

(Derivative)

MDA-MB-231

(Breast)
Cytotoxicity 0.43 ± 0.01 µM

PI3K/Akt

pathway

modulation

Antimicrobial Activity: The "C-8 Methoxy Effect"
In the fluoroquinolone class of antibiotics, the substituent at position 8 is critical for preventing

resistance.[3]

The Moxifloxacin Paradigm: Moxifloxacin possesses an 8-methoxy group.[3] Unlike C-8

hydrogen or chlorine analogs, the 8-methoxy group:

Reduces the selection of resistant mutants.[3]
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Targets both DNA Gyrase and Topoisomerase IV with high affinity.

Safety Advantage: Reduces phototoxicity compared to C-8 halogenated derivatives (e.g.,

Lomefloxacin, Sparfloxacin).

Resistance Mutation Frequency (S. aureus):

Compound C-8 Substituent
Mutation
Frequency

Resistance
Development

| Moxifloxacin | Methoxy (-OMe) |

| Very Low (Dual targeting) | | BAY y 3118 | Chlorine (-Cl) |

| Rapid (>16-fold MIC increase) |[3]

Neuroprotection: The "Negative Control" & Prodrug
Strategy
In Alzheimer's research, 8-methoxyquinoline is often used to validate the "Metal Hypothesis."

Experimental Logic: If 8-HQ is neuroprotective via copper chelation, the 8-methoxy analog

(which cannot chelate) should be inactive.

Result: 8-Methoxy derivatives often show reduced neuroprotection against metal-induced

toxicity, confirming the chelation mechanism of the parent 8-HQ.

Exception: Some 8-methoxy derivatives are designed as prodrugs or MAO-B inhibitors. For

example, 8-methoxy-substituted nitrones can inhibit Monoamine Oxidase B (MAO-B) without

disrupting metal homeostasis, offering a safer profile than strong chelators.

Experimental Protocols
Synthesis of 8-Methoxyquinoline (Methylation Protocol)
Objective: Convert 8-Hydroxyquinoline to 8-Methoxyquinoline via Williamson Ether Synthesis.

Reagents:
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8-Hydroxyquinoline (1 eq)[4][5][6]

Methyl Iodide (MeI) (1.2 - 1.5 eq)

Potassium Carbonate (

) (2 eq, anhydrous)

Solvent: Acetone or DMF (Dry)

Workflow (DOT Visualization):
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Dissolution:
Dissolve 8-HQ in dry Acetone/DMF

Deprotonation:
Add anhydrous K2CO3

Stir 30 min @ RT (Formation of Phenoxide)

Alkylation:
Add Methyl Iodide (MeI) dropwise

(Exothermic reaction control)

Reflux:
Heat to 60°C for 4-12 hours

Monitor via TLC (Hexane:EtOAc)

Workup:
Filter K2CO3 solid
Evaporate solvent

Purification:
Recrystallization (Ethanol) or

Column Chromatography

Final Product:
8-Methoxyquinoline (Yield >85%)

Click to download full resolution via product page

Caption: Standard Williamson ether synthesis workflow for 8-methoxyquinoline.
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Cytotoxicity Assay (MTT Protocol)
Objective: Evaluate the antiproliferative activity of 8-methoxy derivatives.

Seeding: Plate cancer cells (e.g., HeLa, HepG2) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add serial dilutions of 8-methoxyquinoline derivative (0.1 – 100 µM). Include 8-

HQ as a control.

Incubation: Incubate for 48–72 hours.

MTT Addition: Add MTT reagent (5 mg/mL) to each well. Incubate 4h at 37°C.

Solubilization: Dissolve formazan crystals in DMSO.

Measurement: Read absorbance at 570 nm. Calculate IC50 using non-linear regression.

Safety & Toxicity Profile
Phototoxicity: A major concern with quinolines is phototoxicity (skin reaction upon UV

exposure).

Risk Factor: Halogenation at position 8 (e.g., 8-fluoro, 8-chloro) dramatically increases

phototoxicity due to unstable aryl-halogen bonds generating radicals under UV light.

8-Methoxy Safety: The 8-methoxy group is stable under UV irradiation. Moxifloxacin (8-OMe)

exhibits significantly lower phototoxic potential compared to Lomefloxacin (8-F) or

Sparfloxacin (8-F), making the 8-methoxy substituent a preferred motif for safety in drug

design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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